Cas no 2411292-91-4 (N-3-cyano-5-(4-fluorophenyl)furan-2-ylprop-2-enamide)

N-3-cyano-5-(4-fluorophenyl)furan-2-ylprop-2-enamide is a specialized furan-based compound featuring a cyano group and a fluorophenyl substituent, which contribute to its unique reactivity and potential applications in medicinal chemistry and material science. The presence of the α,β-unsaturated amide moiety enhances its utility as a Michael acceptor in synthetic transformations, while the fluorophenyl group may improve metabolic stability in bioactive molecules. This compound serves as a versatile intermediate for the development of pharmaceuticals, particularly in kinase inhibitor research, due to its structural motifs that mimic privileged scaffolds. Its well-defined molecular architecture allows for precise modifications in drug discovery and organic synthesis.

N-3-cyano-5-(4-fluorophenyl)furan-2-ylprop-2-enamide structure

2411292-91-4 structure

Product Name:N-3-cyano-5-(4-fluorophenyl)furan-2-ylprop-2-enamide

CAS No:2411292-91-4

MF:C₁₄H₉FN₂O₂

MW:256.231866598129

CID:5378960

PubChem ID:154799363

Update Time:2025-06-08

N-3-cyano-5-(4-fluorophenyl)furan-2-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

- N-[3-Cyano-5-(4-fluorophenyl)-2-furanyl]-2-propenamide
- N-3-cyano-5-(4-fluorophenyl)furan-2-ylprop-2-enamide
- Inchi： 1S/C14H9FN2O2/c1-2-13(18)17-14-10(8-16)7-12(19-14)9-3-5-11(15)6-4-9/h2-7H,1H2,(H,17,18)
- InChI Key： IODIBNZTIRXOJA-UHFFFAOYSA-N
- SMILES： C(NC1=C(C#N)C=C(C2=CC=C(F)C=C2)O1)(=O)C=C

Experimental Properties

Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 465.6±45.0 °C(Predicted)
pka: 11.81±0.70(Predicted)

N-3-cyano-5-(4-fluorophenyl)furan-2-ylprop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26598239-1g	N-[3-cyano-5-(4-fluorophenyl)furan-2-yl]prop-2-enamide	2411292-91-4	90%	1g	$0.0	2023-09-13
Enamine	EN300-26598239-1.0g	N-[3-cyano-5-(4-fluorophenyl)furan-2-yl]prop-2-enamide	2411292-91-4	95.0%	1.0g	$0.0	2025-03-20

N-3-cyano-5-(4-fluorophenyl)furan-2-ylprop-2-enamide Related Literature

1. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
2. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
3. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
4. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

Additional information on N-3-cyano-5-(4-fluorophenyl)furan-2-ylprop-2-enamide

Recent Advances in the Study of N-3-cyano-5-(4-fluorophenyl)furan-2-ylprop-2-enamide (CAS: 2411292-91-4)

The compound N-3-cyano-5-(4-fluorophenyl)furan-2-ylprop-2-enamide (CAS: 2411292-91-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-2-ylprop-2-enamide scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key findings from the latest research is the compound's role as a potent inhibitor of specific kinase pathways. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-3-cyano-5-(4-fluorophenyl)furan-2-ylprop-2-enamide exhibits high selectivity and efficacy in targeting aberrant kinase activity associated with certain cancers. The study utilized in vitro and in vivo models to validate its therapeutic potential, showing significant tumor growth inhibition with minimal off-target effects.

Another area of interest is the compound's application in neurodegenerative diseases. Preliminary data from a 2023 study suggests that N-3-cyano-5-(4-fluorophenyl)furan-2-ylprop-2-enamide may modulate neuroinflammatory pathways, offering a novel approach to treating conditions like Alzheimer's disease. The research highlighted the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system-targeted therapies.

The synthesis and optimization of N-3-cyano-5-(4-fluorophenyl)furan-2-ylprop-2-enamide have also been a focal point. Recent advancements in synthetic chemistry have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and purity. These improvements are expected to facilitate further preclinical and clinical investigations.

In conclusion, the growing body of research on N-3-cyano-5-(4-fluorophenyl)furan-2-ylprop-2-enamide underscores its potential as a versatile therapeutic agent. Continued exploration of its pharmacological properties and mechanisms of action will be essential for translating these findings into clinical applications. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its safety and efficacy in human trials.